Cas no 1105244-75-4 ((5-methyl-1,2-oxazol-3-yl)methyl 4-oxo-4H-chromene-2-carboxylate)

• Product Name: (5-methyl-1,2-oxazol-3-yl)methyl 4-oxo-4H-chromene-2-carboxylate
• CAS No: 1105244-75-4
• MF: C₁₅H₁₁NO₅
• MW: 285.251544237137
• CID: 6416256
• PubChem ID: 28560988
• Update Time: 2025-05-26

(5-methyl-1,2-oxazol-3-yl)methyl 4-oxo-4H-chromene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (5-methyl-1,2-oxazol-3-yl)methyl 4-oxo-4H-chromene-2-carboxylate
• 4H-1-Benzopyran-2-carboxylic acid, 4-oxo-, (5-methyl-3-isoxazolyl)methyl ester
• AKOS024653125
• 1105244-75-4
• F2496-2020
• CCG-351226
• (5-methyl-1,2-oxazol-3-yl)methyl 4-oxochromene-2-carboxylate
• (5-methylisoxazol-3-yl)methyl 4-oxo-4H-chromene-2-carboxylate

• Inchi： 1S/C15H11NO5/c1-9-6-10(16-21-9)8-19-15(18)14-7-12(17)11-4-2-3-5-13(11)20-14/h2-7H,8H2,1H3
• InChI Key： OZPBBSWUXABIND-UHFFFAOYSA-N
• SMILES： C1(C(OCC2C=C(C)ON=2)=O)OC2=CC=CC=C2C(=O)C=1

Computed Properties

• Exact Mass: 285.06372245g/mol
• Monoisotopic Mass: 285.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• Density: 1.386±0.06 g/cm3(Predicted)
• Boiling Point: 450.8±45.0 °C(Predicted)
• pka: -3.79±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on (5-methyl-1,2-oxazol-3-yl)methyl 4-oxo-4H-chromene-2-carboxylate

Introduction to (5-Methyl-1,2-Oxazol-3-Yl)Methyl 4-Oxo-4H-Chromene-2-Carboxylate (CAS No. 1105244-75-4)

Chemical Overview: The compound (5-Methyl-1,2-Oxazol-3-Yl)Methyl 4-Oxo-4H-Chromene-2-Carboxylate (CAS No. 1105244-75-4) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of oxazole derivatives, which are widely studied for their unique chemical properties and biological activities. The CAS number, 1105244-75-4, uniquely identifies this compound in chemical databases worldwide.

Structural Analysis: The molecule consists of two primary functional groups: the oxazole ring and the chromene moiety. The oxazole ring, a five-membered heterocyclic compound containing one oxygen and one nitrogen atom, contributes to the compound's stability and reactivity. The chromene moiety, which includes a benzopyran structure with a ketone group, adds complexity to the molecule's electronic properties. The methyl group attached to the oxazole ring further modulates the compound's reactivity and solubility characteristics.

Synthesis and Properties: Recent advancements in organic synthesis have enabled the efficient preparation of this compound through multi-step reactions involving coupling agents and protecting groups. The synthesis typically involves the reaction of an oxazole derivative with a chromene carboxylic acid under specific conditions to form the ester linkage. This compound exhibits a high degree of purity and stability, making it suitable for various applications in pharmaceuticals, agrochemicals, and material sciences.

Biological Activity: Studies have shown that (5-Methyl-1,2-Oxazol-3-Yl)Methyl 4-Oxo-4H-Chromene-2-Carboxylate demonstrates potent biological activity, particularly in anti-inflammatory and antioxidant assays. Its ability to scavenge free radicals makes it a promising candidate for use in skincare products and nutraceuticals. Additionally, preliminary studies suggest that this compound may exhibit anti-cancer properties by inhibiting specific enzymes involved in tumor progression.

Applications in Pharmaceutical Research: The compound has garnered significant attention in drug discovery programs due to its unique pharmacokinetic profile. Researchers have explored its potential as a lead molecule for developing novel therapies targeting chronic inflammatory diseases and neurodegenerative disorders. Its ability to cross the blood-brain barrier makes it particularly valuable for central nervous system-related applications.

Environmental Impact: As industries increasingly prioritize sustainability, the environmental footprint of chemical compounds has become a critical consideration. Studies indicate that (5-Methyl-1,2-Oxazol-3-Yl)Methyl 4-Oxo-4H-Chromene-2-Carboxylate has a relatively low toxicity profile and biodegrades efficiently under aerobic conditions. This makes it an eco-friendly choice for use in green chemistry applications.

Future Directions: Ongoing research is focused on optimizing the synthesis of this compound to enhance its scalability and reduce production costs. Additionally, efforts are being made to explore its potential in advanced materials science, such as in the development of high-performance polymers and optoelectronic devices.

In conclusion, (5-Methyl-1,2-Oxazol-3-Yl)Methyl 4-Oxo-4H-Chromene-2-Carboxylate (CAS No. 1105244-75) represents a versatile molecule with immense potential across multiple disciplines. Its unique chemical properties, coupled with its promising biological activity, position it as a key player in future scientific advancements.